N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-methoxyacetamide

• IUPAC Name: N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-methoxyacetamide
• InChI: InChI=1S/C11H19N5O2/c1-18-8-11(17)12-7-10-13-14-15-16(10)9-5-3-2-4-6-9/h9H,2-8H2,1H3,(H,12,17)
• InChI Key: ZSKIACULAOIMLU-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCC1=NN=NN1C2CCCCC2
• Molecular Formula: C11H19N5O2
• Molecular Weight: 253.30 g/mol
• CAS No.: 921143-88-6

Description

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent reactions. For instance, the synthesis of 1,5-disubstituted tetrazole involves an aldehyde, different amines, isocyanides, and as azide’s source the Trimethylsilylazide (TMSN 3 ), in water as solvent using as catalyst the tetradecyltrimethylammonium bromide (TTAB) with a load of (10% mole), which provides a hydrophobic micellar reaction site.

Scientific Research Applications

• Analgesic Applications :

  • A study described the synthesis and intravenous analgesic activity of compounds including 3-methyl-4-(N-phenyl amido)piperidines, which showed significant analgesic potency and short duration of action. Notably, one of the compounds was found to be substantially more potent than morphine and fentanyl, with a very short duration of action, making them candidates for short surgical procedures (Lalinde et al., 1990).

• Gastric Acid Antisecretory Activity :

  • Research on compounds with a 1-methyl-1H-tetrazol-5-ylthio moiety as a pharmacophore found that they displayed significant activity against histamine-induced gastric acid secretion in rats. The study highlighted the potential of these compounds as antiulcer agents, including an exploration of structure-activity relationships (Ueda et al., 1991).

• Anticancer Activity :

  • A 2019 study synthesized new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and tested them for their anticancer activity. The compounds showed selective cytotoxicity against human lung adenocarcinoma cells, with one particular compound demonstrating high selectivity and inducing apoptosis in cancer cells (Evren et al., 2019).

• Antimicrobial Activity :

  • A study focused on the synthesis of 1-cyclohexyl-3-carbethoxy-2-methylindol-5-yloxyacetic acid hydrazides and their derivatives. These compounds were evaluated for their antimicrobial activity, and their structures were confirmed using various analytical and spectral methods (Gadaginamath et al., 2003).

• DNA and Protein Binding Interactions :

  • Novel palladium(II) and platinum(II) complexes featuring amides of tetrazol-1-yl- and tetrazol-5-ylacetic acids were synthesized and characterized. These complexes showed significant interactions with calf-thymus DNA and bovine serum albumin, indicating potential applications in biochemistry and pharmacology (Popova et al., 2019).